Cas no 2287281-18-7 (4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole
• CAS No: 2287281-18-7
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• CID: 5859808
• PubChem ID: 165737769
• Update Time: 2025-10-30

4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750403
• 2287281-18-7
• 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C10H12BrN3O/c1-15-7-3-6-14-9-5-2-4-8(11)10(9)12-13-14/h2,4-5H,3,6-7H2,1H3
• InChI Key： MZENPCZHXBIGFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2CCCOC

Computed Properties

• Exact Mass: 269.01637g/mol
• Monoisotopic Mass: 269.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole

4-Bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole: A Comprehensive Overview

The compound 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole, with the CAS number 2287281-18-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzotriazoles, which are widely studied for their versatile applications in materials science, pharmaceuticals, and environmental chemistry. The structure of this compound features a benzotriazole ring system substituted with a bromine atom at the 4-position and a 3-methoxypropyl group at the 1-position. These substituents confer unique chemical properties and reactivity to the molecule.

The benzotriazole moiety itself is a heterocyclic aromatic compound consisting of a benzene ring fused with a triazole ring. The triazole ring contains two nitrogen atoms and one oxygen atom, which contributes to its aromaticity and stability. The substitution pattern in this compound plays a crucial role in determining its electronic properties and reactivity. The bromine atom at the 4-position introduces electron-withdrawing effects, while the 3-methoxypropyl group at the 1-position provides electron-donating effects through the methoxy group. This balance of electron-withdrawing and electron-donating groups makes this compound highly versatile in various chemical reactions.

Recent studies have highlighted the potential of 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and selective adsorption capabilities, making them ideal for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. The benzotriazole core is known for its ability to act as a bioisostere for other heterocyclic systems, which can enhance drug-like properties such as solubility and bioavailability. Recent investigations have focused on modifying this compound to develop potential candidates for treating diseases such as cancer and neurodegenerative disorders. For example, derivatives of this compound have been tested for their ability to inhibit key enzymes involved in cellular signaling pathways.

The synthesis of 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole typically involves multi-step organic reactions. A common approach includes the bromination of an unsubstituted benzotriazole derivative followed by alkylation with a suitable propargyl alcohol derivative. Optimization of reaction conditions such as temperature, solvent choice, and catalyst selection is critical to achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and transport of 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole in natural systems is essential for assessing its potential ecological risks. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Its ability to adsorb onto soil particles suggests that it could pose risks to aquatic organisms if released into water bodies. Regulatory agencies are increasingly focusing on minimizing the environmental footprint of such compounds through sustainable synthesis practices and responsible waste management.

In conclusion, 4-bromo-1-(3-methoxypropyl)-1H-1,2,3-benzotriazole represents a valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and potential therapeutic agents. Ongoing research continues to uncover new insights into its properties and applications while addressing concerns related to its environmental impact. As technology advances further optimization of its synthesis methods will likely lead to even broader utilization across various industries.